Cas no 2137779-28-1 (1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
- 2137779-28-1
- EN300-1077548
-
- Inchi: 1S/C10H12N2O3/c1-6-8(10(14)15)9(13)12(5-11-6)4-7-2-3-7/h5,7H,2-4H2,1H3,(H,14,15)
- InChI Key: CIAWTCKDDKGFLS-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=C(C)N=CN1CC1CC1
Computed Properties
- Exact Mass: 208.08479225g/mol
- Monoisotopic Mass: 208.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70Ų
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077548-0.05g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 0.05g |
$660.0 | 2023-10-28 | |
| Enamine | EN300-1077548-0.1g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 0.1g |
$691.0 | 2023-10-28 | |
| Enamine | EN300-1077548-0.25g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 0.25g |
$723.0 | 2023-10-28 | |
| Enamine | EN300-1077548-0.5g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 0.5g |
$754.0 | 2023-10-28 | |
| Enamine | EN300-1077548-1.0g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 1g |
$785.0 | 2023-05-25 | ||
| Enamine | EN300-1077548-2.5g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 2.5g |
$1539.0 | 2023-10-28 | |
| Enamine | EN300-1077548-5.0g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 5g |
$2277.0 | 2023-05-25 | ||
| Enamine | EN300-1077548-10.0g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 10g |
$3376.0 | 2023-05-25 | ||
| Enamine | EN300-1077548-1g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 1g |
$785.0 | 2023-10-28 | |
| Enamine | EN300-1077548-5g |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2137779-28-1 | 95% | 5g |
$2277.0 | 2023-10-28 |
1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
Professional Introduction to 1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 2137779-28-1)
1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2137779-28-1, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyrimidine core, which is a common motif in many biologically active molecules, particularly in the realm of nucleoside analogs and kinase inhibitors.
The pyrimidine ring system in 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) is flanked by substituents that contribute to its reactivity and biological activity. The cyclopropylmethyl group introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the presence of a carboxylic acid moiety at the 5-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrimidine derivatives, in particular, have been extensively studied for their role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and viral infections. The structural features of 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) make it a promising candidate for further exploration in these areas.
In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes relevant to cancer progression. The cyclopropylmethyl group, in particular, has been shown to enhance binding affinity by introducing steric bulk that fits well into specific pockets of target proteins. This interaction can lead to the development of more potent and selective inhibitors. Furthermore, the carboxylic acid group at the 5-position can be used to link this compound to other pharmacophores, creating hybrid molecules with combined therapeutic effects.
The synthesis of 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by cyclization and functional group transformations. The use of modern catalytic methods has improved the efficiency of these processes, making it feasible to produce this compound on a larger scale for research and development purposes.
One of the key challenges in working with heterocyclic compounds like 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) is their sensitivity to environmental conditions such as moisture and temperature. Proper storage and handling techniques are essential to maintain their integrity throughout the synthesis and characterization processes. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the structure and purity of the compound.
The pharmacological profile of 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) is being actively investigated in preclinical studies. Researchers are exploring its potential as an antiviral agent, particularly against RNA viruses that rely on pyrimidine-based nucleoside analogs for their replication cycle. Initial results suggest that this compound can inhibit viral polymerases by competing with natural substrates or by inducing structural changes that impair enzyme function.
Another area of interest is the use of 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) as a lead compound for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often overactive in cancer cells. By targeting specific kinases with small molecule inhibitors like this one, researchers aim to disrupt abnormal signaling networks and induce apoptosis or cell cycle arrest.
The versatility of 1-(cyclopropylmethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) also extends to its potential use as a building block for more complex drug candidates. Its pyrimidine core can be modified at multiple positions to introduce different functional groups or linkages, allowing for the creation of libraries of derivatives with tailored properties. High-throughput screening techniques are being employed to identify novel analogs with improved efficacy and reduced toxicity.
In conclusion, 1-(cyclopropylmethyl-4-methyl-6-oxyo)-dihydro-pyr-imidin-e--car-box-yli-c ac-id (CAS No. 2137779- -28- -1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas. As our understanding of biological targets continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new drugs.
2137779-28-1 (1-(cyclopropylmethyl)-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)